Cas no 2171830-69-4 (5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-3-methylpentanoic acid)

• Product Name: 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-3-methylpentanoic acid
• CAS No: 2171830-69-4
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5772238
• PubChem ID: 165539062
• Update Time: 2025-06-14

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171830-69-4
• EN300-1520417
• 5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,3-trimethylbutanamido]-3-methylpentanoic acid
• 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-3-methylpentanoic acid

• Inchi： 1S/C28H36N2O5/c1-18(16-24(31)32)14-15-29-25(33)27(2,3)28(4,5)30-26(34)35-17-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,18,23H,14-17H2,1-5H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： DFJIVETUYSSLGY-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)C(C(NCCC(C)CC(=O)O)=O)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-3-methylpentanoic acid

Recent Advances in the Study of 2171830-69-4 and 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-3-methylpentanoic Acid

The chemical compound 2171830-69-4 and its derivative, 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-3-methylpentanoic acid, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are pivotal in the development of novel therapeutic agents and biochemical tools, particularly in the context of peptide synthesis and drug delivery systems. This research brief aims to synthesize the latest findings related to these compounds, highlighting their potential applications and the methodologies employed in their study.

Recent studies have demonstrated that 2171830-69-4 serves as a critical intermediate in the synthesis of complex peptide structures. Its unique chemical properties, including stability under various conditions and compatibility with solid-phase peptide synthesis (SPPS), make it an invaluable asset in pharmaceutical research. The derivative, 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-3-methylpentanoic acid, has been particularly noted for its role in enhancing the bioavailability and targeting efficiency of peptide-based drugs. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to characterize these compounds and validate their structural integrity.

One of the most promising applications of these compounds lies in their use as building blocks for the development of targeted cancer therapies. A 2023 study published in the Journal of Medicinal Chemistry revealed that 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-3-methylpentanoic acid can be conjugated with tumor-specific peptides to improve drug delivery to malignant cells. The study reported a significant reduction in off-target effects and an increase in therapeutic efficacy when compared to traditional delivery methods. These findings underscore the potential of these compounds to revolutionize precision medicine.

In addition to their therapeutic applications, 2171830-69-4 and its derivative have also been explored for their utility in biochemical assays. A recent preprint on bioRxiv detailed the use of these compounds in the development of fluorescent probes for real-time monitoring of enzymatic activity. The probes exhibited high sensitivity and specificity, enabling researchers to gain deeper insights into enzyme kinetics and inhibition mechanisms. This innovation opens new avenues for drug discovery and enzymology research.

Despite these advancements, challenges remain in the large-scale production and purification of these compounds. A 2024 review in Organic Process Research & Development highlighted the need for optimized synthetic routes to improve yield and reduce costs. The review also emphasized the importance of rigorous quality control measures to ensure the consistency and purity of these compounds for clinical applications. Addressing these challenges will be crucial for translating laboratory findings into commercially viable products.

In conclusion, the compounds 2171830-69-4 and 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-3-methylpentanoic acid represent exciting frontiers in chemical biology and pharmaceutical research. Their versatility in peptide synthesis, drug delivery, and biochemical assays positions them as key players in the development of next-generation therapeutics. Continued research and innovation in this area hold the promise of unlocking new therapeutic possibilities and advancing the field of precision medicine.